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Compound of Interest

Compound Name: 4-iodobutan-1-ol

Cat. No.: B2624619

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-lodbutan-1-ol is a versatile bifunctional organic compound featuring a primary alcohol and a
primary alkyl iodide.[1] This unique combination of functional groups makes it a valuable
building block in organic synthesis, particularly in the pharmaceutical industry for the
construction of more complex molecules.[1][2] The presence of a hydroxyl group allows for
reactions such as esterification and oxidation, while the carbon-iodine bond provides a site for
nucleophilic substitution, with iodide being an excellent leaving group.[1][2] This document
outlines standard procedures for several key reactions involving 4-iodobutan-1-ol.

Physicochemical Properties
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Property Value
Molecular Formula C4H910
Molecular Weight 200.02 g/mol [2][3]

Colorless to pale yellow or brown to black
Appearance

liquid[4]
Boiling Point 72 °C[4][5]
Melting Point 103-104 °CJ[4][5]
Storage Conditions 2-8°C, protected from light[4][5]

Application Note 1: Williamson Ether Synthesis

The Williamson ether synthesis is a robust method for preparing ethers via an S(_N)2 reaction
between an alkoxide and an alkyl halide.[6][7] 4-lodbutan-1-ol can participate in this reaction in
two principal ways: intramolecularly to form a cyclic ether, or intermolecularly with another
alcohol or alkyl halide.

Intramolecular Williamson Ether Synthesis (Cyclization
to Tetrahydrofuran)

Under basic conditions, the hydroxyl group of 4-iodobutan-1-ol can be deprotonated to form
an alkoxide, which then acts as an internal nucleophile, displacing the iodide to form the five-
membered cyclic ether, tetrahydrofuran.[2]

Reaction Scheme:
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Start: 4-lodbutan-1-ol
+ Amine (R2NH)

Dissolve in Polar Aprotic
Solvent (e.g., DMF, Acetonitrile)

Heat Reaction Mixture
(e.g., 60-80°C)

Monitor by TLC/GC-MS

Aqueous Work-up
(e.g., add water, extract with organic solvent)

Purify by Column Chromatography
or Distillation

Product: 4-(Dialkylamino)butan-1-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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